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Compound of Interest

Compound Name: Boric acid, sodium salt

Cat. No.: B074020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Borate Buffered Saline (BBS) is a versatile buffer solution used in a variety of biochemical and

molecular biology applications.[1][2] Its alkaline buffering capacity, typically in the pH range of

8.0 to 9.0, makes it particularly useful for procedures requiring a stable alkaline environment.[3]

For cell culture applications, BBS is often employed as a diluent for coating reagents, such as

Poly-D-Lysine or Laminin, to promote cell adhesion, particularly for neuronal cultures.[4] This

buffer is isotonic and possesses bactericidal properties, which can aid in preventing

contamination.[3][5][6]

These application notes provide a detailed protocol for the preparation of Borate Buffered

Saline for use in cell culture applications, ensuring consistency and reproducibility in your

experiments.

Quantitative Data Summary
The composition of Borate Buffered Saline can be adjusted based on specific experimental

needs. Below is a table summarizing common formulations.
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Component
Concentration
Range

Typical
Concentration (1X)

Purpose

Sodium Borate (or

Boric Acid/Sodium

Tetraborate)

10 mM - 100 mM 10 mM
Maintains alkaline pH

(buffering agent)

Sodium Chloride

(NaCl)
75 mM - 150 mM 150 mM Provides isotonicity

Final pH 8.0 - 9.0 8.2 - 8.5
Optimal for various

biological applications

Experimental Protocol: Preparation of 1L of 1X
Borate Buffered Saline (pH 8.2)
This protocol outlines the steps to prepare 1 liter of sterile 1X Borate Buffered Saline.

Materials:

Boric Acid (H₃BO₃)

Sodium Tetraborate Decahydrate (Na₂B₄O₇·10H₂O)

Sodium Chloride (NaCl)

Deionized or distilled water (cell culture grade)

1M Sodium Hydroxide (NaOH) for pH adjustment

Magnetic stirrer and stir bar

Calibrated pH meter

Graduated cylinders and beakers

Sterile 1L storage bottle
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0.22 µm sterile filter unit or autoclave

Procedure:

Dissolve Reagents:

In a beaker, dissolve 8.76 g of Sodium Chloride (final concentration 150 mM) in

approximately 800 mL of deionized water. Stir until fully dissolved.

Add 0.618 g of Boric Acid (final concentration 10 mM). Stir until dissolved. The initial pH

will be acidic.[4]

Adjust pH:

While stirring, slowly add 1M NaOH dropwise to the solution to raise the pH.

Monitor the pH continuously with a calibrated pH meter until a pH of 8.2 is reached. Be

cautious not to overshoot the target pH.

Final Volume Adjustment:

Once the desired pH is achieved, transfer the solution to a 1L graduated cylinder and add

deionized water to bring the final volume to 1 liter.

Sterilization:

Sterile Filtration (Recommended for cell culture): Aseptically filter the BBS solution through

a 0.22 µm filter unit into a sterile storage bottle.[4][5] This method is preferred as it avoids

potential precipitation that can occur with autoclaving.

Autoclaving: Alternatively, the solution can be sterilized by autoclaving for 15-20 minutes.

[7] Note that some precipitation of salts may occur upon cooling. If this happens, allow the

buffer to return to room temperature to help redissolve the salts.[5]

Storage and Stability:

Store the sterile Borate Buffered Saline at room temperature (18° to 26° C) or at 4°C.[5]
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When stored properly in a sealed container, the solution is stable for up to one year.[1][5] If

stored at 4°C, allow the buffer to warm to room temperature before use to ensure any

precipitated salts have redissolved.[5]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses,

when handling chemicals.

Some sources indicate that borate-containing solutions may impair fertility or harm an

unborn child.[8][9] Handle with care and refer to the safety data sheet (SDS) for detailed

information.[10]
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Caption: Workflow for the preparation of sterile Borate Buffered Saline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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